Methyl 2,5-dihydroxycinnamate
Methyl 2,5-dihydroxycinnamate
2,5-dihydroxycinnamic acid methyl ester is a cinnamate ester that is the methyl ester of 2,5-dihydroxycinnamic acid. It has a role as a human urinary metabolite, a plant metabolite, a geroprotector and an EC 2.7.10.1 (receptor protein-tyrosine kinase) inhibitor. It is a cinnamate ester, a member of hydroquinones and a methyl ester.
Methyl 2,5-dihydroxycinnamate is a natural product found in Azadirachta indica and Murraya paniculata with data available.
Methyl 2,5-dihydroxycinnamate is a cell-permeable analog of erbstatin, a compound isolated from Streptomyces that inhibits the autophosphorylation of epidermal growth factor receptor. Erbstatin analogue competitively inhibits epidermal growth factor receptor-associated tyrosine kinase, inhibiting the activation of v-abl tyrosine kinase. In addition, this agent has induced apoptosis in mouse thymocytes and inhibits the G2/M phase of the cell cycle. (NCI)
Methyl 2,5-dihydroxycinnamate is a natural product found in Azadirachta indica and Murraya paniculata with data available.
Methyl 2,5-dihydroxycinnamate is a cell-permeable analog of erbstatin, a compound isolated from Streptomyces that inhibits the autophosphorylation of epidermal growth factor receptor. Erbstatin analogue competitively inhibits epidermal growth factor receptor-associated tyrosine kinase, inhibiting the activation of v-abl tyrosine kinase. In addition, this agent has induced apoptosis in mouse thymocytes and inhibits the G2/M phase of the cell cycle. (NCI)
Brand Name:
Vulcanchem
CAS No.:
63177-57-1
VCID:
VC20768284
InChI:
InChI=1S/C10H10O4/c1-14-10(13)5-2-7-6-8(11)3-4-9(7)12/h2-6,11-12H,1H3/b5-2+
SMILES:
COC(=O)C=CC1=C(C=CC(=C1)O)O
Molecular Formula:
C10H10O4
Molecular Weight:
194.18 g/mol
Methyl 2,5-dihydroxycinnamate
CAS No.: 63177-57-1
Cat. No.: VC20768284
Molecular Formula: C10H10O4
Molecular Weight: 194.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,5-dihydroxycinnamic acid methyl ester is a cinnamate ester that is the methyl ester of 2,5-dihydroxycinnamic acid. It has a role as a human urinary metabolite, a plant metabolite, a geroprotector and an EC 2.7.10.1 (receptor protein-tyrosine kinase) inhibitor. It is a cinnamate ester, a member of hydroquinones and a methyl ester. Methyl 2,5-dihydroxycinnamate is a natural product found in Azadirachta indica and Murraya paniculata with data available. Methyl 2,5-dihydroxycinnamate is a cell-permeable analog of erbstatin, a compound isolated from Streptomyces that inhibits the autophosphorylation of epidermal growth factor receptor. Erbstatin analogue competitively inhibits epidermal growth factor receptor-associated tyrosine kinase, inhibiting the activation of v-abl tyrosine kinase. In addition, this agent has induced apoptosis in mouse thymocytes and inhibits the G2/M phase of the cell cycle. (NCI) |
|---|---|
| CAS No. | 63177-57-1 |
| Molecular Formula | C10H10O4 |
| Molecular Weight | 194.18 g/mol |
| IUPAC Name | methyl (E)-3-(2,5-dihydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C10H10O4/c1-14-10(13)5-2-7-6-8(11)3-4-9(7)12/h2-6,11-12H,1H3/b5-2+ |
| Standard InChI Key | BQCNSTFWSKOWMA-GORDUTHDSA-N |
| Isomeric SMILES | COC(=O)/C=C/C1=C(C=CC(=C1)O)O |
| SMILES | COC(=O)C=CC1=C(C=CC(=C1)O)O |
| Canonical SMILES | COC(=O)C=CC1=C(C=CC(=C1)O)O |
| Appearance | Assay:≥98%A crystalline solid |
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